Cas no 502164-22-9 ((E)-Ethyl 4-butoxy-2-oxobut-3-enoate)

(E)-Ethyl 4-butoxy-2-oxobut-3-enoate is a versatile α,β-unsaturated ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive enone moiety, enabling participation in Michael additions, cycloadditions, and other conjugate addition reactions. The butoxy and ethoxy ester groups enhance solubility in organic solvents, facilitating its use in homogeneous reaction conditions. This compound is particularly valuable in the synthesis of heterocyclic frameworks and functionalized carbonyl derivatives. Its stability under standard conditions and well-defined reactivity profile make it a practical choice for controlled transformations. Careful handling is recommended due to its potential sensitivity to strong nucleophiles or acidic/basic environments.

(E)-Ethyl 4-butoxy-2-oxobut-3-enoate structure

502164-22-9 structure

Product Name:(E)-Ethyl 4-butoxy-2-oxobut-3-enoate

CAS No:502164-22-9

MF:C₁₀H₁₆O₄

MW:200.231643676758

CID:1562878

PubChem ID:18522593

Update Time:2025-06-07

(E)-Ethyl 4-butoxy-2-oxobut-3-enoate Chemical and Physical Properties

Names and Identifiers

- 3-Butenoic acid, 4-butoxy-2-oxo-, ethyl ester
- (E)-Ethyl 4-butoxy-2-oxobut-3-enoate
- SCHEMBL7068400
- 502164-22-9
- AM87010
- ethyl (E)-4-butoxy-2-oxobut-3-enoate
- Inchi： 1S/C10H16O4/c1-3-5-7-13-8-6-9(11)10(12)14-4-2/h6,8H,3-5,7H2,1-2H3/b8-6+
- InChI Key： WSQKPVMVPNBPFV-SOFGYWHQSA-N
- SMILES： O(/C=C/C(C(=O)OCC)=O)CCCC

Computed Properties

Exact Mass: 200.10488
Monoisotopic Mass: 200.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 8
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.6

(E)-Ethyl 4-butoxy-2-oxobut-3-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E126390-250mg	(E)-Ethyl 4-butoxy-2-oxobut-3-enoate	502164-22-9		250mg	$ 165.00	2022-06-05
TRC	E126390-500mg	(E)-Ethyl 4-butoxy-2-oxobut-3-enoate	502164-22-9		500mg	$ 270.00	2022-06-05